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Compound of Interest

Compound Name: NecroX-5

Cat. No.: B593293 Get Quote

This document provides comprehensive guidance on the proper handling and disposal of

NecroX-5, a research compound with anti-inflammatory and anti-cancer properties. Adherence

to these procedures is critical to ensure laboratory safety and environmental protection. The

information is intended for researchers, scientists, and drug development professionals.

NecroX-5 Safety and Handling Summary
While the Safety Data Sheet (SDS) for NecroX-5 (methanesulfonate) indicates that the

substance is not classified as hazardous under the Globally Harmonized System (GHS), it is

prudent to handle it with care as with all research chemicals.[1] The following table summarizes

key information for safe handling.
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Property Information Reference

Chemical Name

5-[(1,1-dioxido-4-

thiomorpholinyl)methyl]-2-

phenyl-N-[(tetrahydro-2H-

pyran-4-yl)methyl]-1H-indol-7-

amine, dimethanesulfonate

[1]

CAS Number 1383718-29-3 [1][2][3][4][5]

Molecular Weight 645.81 g/mol [2]

Primary Hazards

Not classified as hazardous.

However, as a biologically

active compound, direct

contact should be avoided.

[1]

Personal Protective Equipment

(PPE)

Standard laboratory attire:

safety glasses, lab coat, and

gloves.

Storage

Store at 2-8°C, sealed.[2] For

stock solutions, store at -80°C

for up to 6 months or -20°C for

up to 1 month (under nitrogen).

[5]

First Aid Measures

Inhalation: Move to fresh air.

Skin contact: Wash with soap

and water. Eye contact: Rinse

with running water. Ingestion:

Consult a doctor if symptoms

persist.

[1]

Step-by-Step Disposal Procedures for NecroX-5
Given that NecroX-5 is a biologically active compound used in research, including cancer

research, it is recommended to handle its disposal with a higher level of caution, similar to

procedures for other potent research compounds or trace chemotherapeutic wastes. Do not

dispose of NecroX-5 down the drain or in regular solid waste.
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1. Waste Segregation and Collection:

Solid Waste:

Collect all solid waste contaminated with NecroX-5, such as unused powder,

contaminated personal protective equipment (gloves, disposable lab coats), plasticware

(pipette tips, tubes), and cell culture plastics, in a dedicated, clearly labeled hazardous

waste container.

It is best practice to use containers designated for "chemotherapeutic" or "cytotoxic"

waste, which are often yellow.[6] These containers should be puncture-proof and have a

secure lid.[6]

Do not mix solid NecroX-5 waste with regular biohazard bags or municipal trash.[6]

Liquid Waste:

Collect all liquid waste containing NecroX-5, including unused stock solutions, cell culture

media, and supernatants from treated cells, in a dedicated, leak-proof, and clearly labeled

hazardous liquid waste container.

The container should be made of a material compatible with the solvents used (e.g., glass

or appropriate plastic).

Do not dispose of liquid NecroX-5 waste down the sanitary sewer.[6][7]

2. Labeling and Storage of Waste:

Clearly label all waste containers with "Hazardous Waste," the name of the chemical

("NecroX-5"), and the primary hazard (e.g., "Research Compound," "Biologically Active").

Store the sealed waste containers in a designated, secure area away from general

laboratory traffic until they are collected for disposal.

3. Final Disposal:

Arrange for the disposal of NecroX-5 waste through your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.
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Follow all institutional, local, and national regulations for the disposal of chemical and

research waste.

Mechanism of Action: NecroX-5 Signaling Pathway
NecroX-5 has been shown to exert its effects through various signaling pathways. One key

mechanism involves the modulation of the TNFα/Dcn/TGFβ1/Smad2 pathway, which is

implicated in inflammation and fibrosis.[8][9][10][11] NecroX-5 also reduces intracellular

calcium levels, which in turn inhibits the AKT signaling pathway, a crucial regulator of cell

migration.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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